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Compound of Interest

Compound Name: N-Nitrososotalol-d6

Cat. No.: B15556009

Get Quote

Introduction

N-Nitrososotalol-d6 is the deuterated form of N-Nitrososotalol, a nitrosamine impurity

associated with the drug substance Sotalol. As regulatory bodies worldwide tighten

requirements for the control of nitrosamine impurities in pharmaceutical products due to their

potential carcinogenic risk, the use of stable isotope-labeled internal standards like N-
Nitrososotalol-d6 has become critical for accurate and reliable analytical testing. This

technical guide provides an in-depth overview of N-Nitrososotalol-d6, including its chemical

properties, analytical applications, and the general toxicological pathways of nitrosamines.

Core Data Presentation
While a specific CAS number for N-Nitrososotalol-d6 is not assigned, the CAS number for the

non-labeled compound, 134720-07-3, is commonly used for reference.[1][2][3][4][5]
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Property Value Reference

Chemical Name

N-(4-(1-Hydroxy-2-

(nitroso(propan-2-yl-

1,1,1,3,3,3-

d6)amino)ethyl)phenyl)methan

esulfonamide

[1][4][5]

Molecular Formula C₁₂H₁₃D₆N₃O₄S [1][4][5][6][7]

Molecular Weight 307.40 g/mol [1][5]

Alternate CAS (non-labeled) 134720-07-3 [2][4][5]

Appearance Not specified (typically a solid)

Solubility Not specified

Storage Conditions

Not specified (general

recommendation for

nitrosamine standards is cool,

dark, and dry conditions)

Experimental Protocols
Detailed experimental protocols for the use of N-Nitrososotalol-d6 are typically developed and

validated by individual analytical laboratories. However, a general workflow for the

quantification of N-Nitrososotalol in a drug product using N-Nitrososotalol-d6 as an internal

standard by LC-MS/MS is outlined below.

Objective: To accurately quantify the concentration of N-Nitrososotalol in a Sotalol drug

substance or product sample.

Materials:

N-Nitrososotalol-d6 (Internal Standard)

N-Nitrososotalol (Reference Standard)

Sotalol drug substance/product sample
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High-purity solvents (e.g., methanol, acetonitrile, water)

Formic acid or ammonium formate (for mobile phase modification)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

Standard Preparation:

Prepare a stock solution of N-Nitrososotalol-d6 in a suitable solvent (e.g., methanol).

Prepare a series of calibration standards by spiking known concentrations of N-

Nitrososotalol into a blank matrix (a solution without the analyte but otherwise identical to

the sample matrix).

Add a fixed concentration of the N-Nitrososotalol-d6 internal standard stock solution to

each calibration standard.

Sample Preparation:

Accurately weigh a portion of the Sotalol drug substance or product.

Dissolve the sample in a suitable solvent to a known volume.

Add the same fixed concentration of the N-Nitrososotalol-d6 internal standard stock

solution to the sample solution.

The sample may require further extraction or clean-up steps (e.g., solid-phase extraction)

to remove interfering matrix components.

LC-MS/MS Analysis:

Inject the prepared standards and samples onto the LC-MS/MS system.

Use a suitable HPLC or UHPLC column to chromatographically separate N-Nitrososotalol

from other components.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15556009/docs?utm_src=pdf-body#n-nitrososotalol-d6-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b15556009/docs?utm_src=pdf-body#n-nitrososotalol-d6-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b15556009/docs?utm_src=pdf-body#n-nitrososotalol-d6-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556009?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Optimize the mass spectrometer parameters for the detection of both N-Nitrososotalol and

N-Nitrososotalol-d6. This involves selecting appropriate precursor and product ion

transitions (Multiple Reaction Monitoring - MRM).

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of N-Nitrososotalol to

the peak area of N-Nitrososotalol-d6 against the known concentration of N-Nitrososotalol

in the calibration standards.

Calculate the concentration of N-Nitrososotalol in the sample by determining its peak area

ratio to the internal standard and interpolating from the calibration curve.

Signaling Pathways and Toxicological Mechanisms
Specific signaling pathways for N-Nitrososotalol have not been elucidated in publicly available

literature. However, the general mechanism of genotoxicity for nitrosamines is well-understood

and is believed to proceed through the following steps.

Cellular Environment

Nitrosamine

Metabolic Activation
Bioactivation

Reactive Diazonium IonGenerates DNA Adduct FormationAlkylation of DNA DNA DamageLeads to MutationIf not repaired CancerCan lead to

CYP450 Enzymes

Click to download full resolution via product page

Caption: General pathway of nitrosamine-induced genotoxicity.

The genotoxicity of many nitrosamines is dependent on their metabolic activation by

cytochrome P450 (CYP) enzymes.[1][8] This process generates reactive electrophilic species,

such as diazonium ions, which can then react with nucleophilic sites on DNA to form DNA
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adducts. If these adducts are not repaired by cellular DNA repair mechanisms, they can lead to

mutations during DNA replication, which is a critical step in the initiation of cancer.

Experimental Workflows
The qualification of N-Nitrososotalol-d6 as a reference standard is a critical process to ensure

its identity, purity, and concentration are well-characterized.

Qualification Workflow Analytical Techniques
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Caption: Workflow for the qualification of a reference standard.

The qualification process involves a comprehensive set of analytical tests to confirm the identity

and purity of the material. Structural elucidation is typically performed using techniques like

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). Purity is assessed by

methods such as High-Performance Liquid Chromatography (HPLC) for organic impurities, and

specific techniques like Karl Fischer titration for water content and Thermogravimetric Analysis

(TGA) for residual solvents. The potency is then determined, often by an assay against a

primary reference standard. Finally, stability studies are conducted to establish appropriate

storage conditions and re-test dates. The culmination of this process is the issuance of a

Certificate of Analysis (CoA) that documents the characterization of the reference standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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